Cacotheline

Cacotheline

Catalog No.: B613828
CAS RN: 561-20-6
MF: C21H21N3O7
MW: 427.4 g/mol
InChI Key: IVEMPCACOMNRGI-OFDJEBHLSA-N
IUPAC Name: 2-[(4S,12S,13R,14S,19R,21S)-9-nitro-7,8-dioxo-15-oxa-1,11-diazahexacyclo[16.3.1.04,12.04,21.05,10.013,19]docosa-5,9,17-trien-14-yl]acetic acid


* For research use only. Not for human or veterinary use.
CAS RN

561-20-6

Product Name

Cacotheline

Molecular Formula

C21H21N3O7

Molecular Weight

427.4 g/mol

IUPAC Name

2-[(4S,12S,13R,14S,19R,21S)-9-nitro-7,8-dioxo-15-oxa-1,11-diazahexacyclo[16.3.1.04,12.04,21.05,10.013,19]docosa-5,9,17-trien-14-yl]acetic acid

InChI

InChI=1S/C21H21N3O7/c25-12-6-11-17(18(19(12)28)24(29)30)22-20-16-10-5-14-21(11,20)2-3-23(14)8-9(10)1-4-31-13(16)7-15(26)27/h1,6,10,13-14,16,20,22H,2-5,7-8H2,(H,26,27)/t10-,13-,14-,16-,20-,21+/m0/s1

InChI Key

IVEMPCACOMNRGI-OFDJEBHLSA-N

SMILES

C1CN2CC3=CCOC(C4C3CC2C15C4NC6=C(C(=O)C(=O)C=C56)[N+](=O)[O-])CC(=O)O

Origin of Product

United States

N/A